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Compound of Interest

Compound Name: Ethyl tricosanoate

Cat. No.: B029191

Introduction

The analysis of Fatty Acid Ethyl Esters (FAEES) is crucial for determining the quality and
composition of ethyl biodiesel. Gas chromatography with flame ionization detection (GC-FID) is
the most common technique for this analysis. The use of a suitable internal standard (IS) is
paramount for achieving accurate and precise quantification by correcting for variations in
sample injection and instrument response. Ethyl tricosanoate (C23:0 ethyl ester) serves as an
excellent, albeit less common, internal standard for the analysis of FAEES in biodiesel. Its long
carbon chain ensures it does not co-elute with the more common FAEEs found in biodiesel
(typically C16-C18 derivatives), and as an ethyl ester of an odd-numbered fatty acid, it is
generally absent in the vegetable oil and animal fat feedstocks used for biodiesel production.
This application note provides a detailed protocol for the determination of total FAEE content in
biodiesel using ethyl tricosanoate as an internal standard.

Principle

A known amount of ethyl tricosanoate is added to a precisely weighed biodiesel sample. The
sample is then diluted with an appropriate solvent and injected into a gas chromatograph. The
FAEEs are separated based on their boiling points and detected by a flame ionization detector.
The concentration of each FAEE is determined by comparing its peak area to that of the
internal standard. The total FAEE content is the sum of the individual ester concentrations.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b029191?utm_src=pdf-interest
https://www.benchchem.com/product/b029191?utm_src=pdf-body
https://www.benchchem.com/product/b029191?utm_src=pdf-body
https://www.benchchem.com/product/b029191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Reagents and Materials

e Solvents: Heptane or Isooctane (HPLC grade)
 Internal Standard: Ethyl Tricosanoate (purity >98%)

o Reference Standards: A certified FAEE reference mixture containing known concentrations
of common fatty acid ethyl esters (e.g., ethyl palmitate, ethyl stearate, ethyl oleate, ethyl
linoleate, ethyl linolenate).

o Glassware: Volumetric flasks, pipettes, vials with PTFE-lined septa.

» Equipment: Analytical balance (accurate to 0.0001 g), gas chromatograph with FID.

Preparation of Standard Solutions

¢ Internal Standard Stock Solution (IS Solution):

o Accurately weigh approximately 100 mg of ethyl tricosanoate into a 10 mL volumetric
flask.

o Dissolve and dilute to the mark with heptane.

o This results in a concentration of approximately 10 mg/mL. Record the exact
concentration.

e Calibration Standards:

o Prepare a series of calibration standards by adding known amounts of the certified FAEE
reference mixture and the IS solution to volumetric flasks and diluting with heptane.

o Atypical calibration range would be from 50 to 1000 pg/mL for the FAEE mixture. The
concentration of the internal standard should be kept constant in all calibration standards.

Sample Preparation

o Accurately weigh approximately 100 mg of the biodiesel sample into a 10 mL volumetric
flask.
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Add a precise volume (e.g., 1 mL) of the IS solution to the flask.

Dilute to the mark with heptane.

Mix thoroughly until the sample is completely dissolved.

Transfer an aliquot to a GC vial for analysis.

Gas Chromatography (GC-FID) Conditions

The following are typical GC-FID conditions. These may need to be optimized for your specific
instrument and column.

Parameter Value

Capillary column suitable for FAME/FAEE
Column analysis (e.g., DB-23, SP-2560, or equivalent),
30 m x 0.25 mm ID, 0.25 um film thickness

Helium or Hydrogen at a constant flow rate

Carrier Gas _
(e.g., 1.0 mL/min)
] Split/Splitless, operated in split mode (e.g., 50:1
Injector o
split ratio)
Injector Temperature 250 °C

- Initial Temperature: 150 °C, hold for 1 min-
Oven Program Ramp: 10 °C/min to 250 °C- Final Hold: Hold at
250 °C for 5 min

Detector Flame lonization Detector (FID)
Detector Temperature 280 °C
Injection Volume 1pL

Data Presentation
Method Validation Summary
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The following table summarizes typical performance characteristics for a validated GC-FID
method for FAEE analysis using an internal standard.

Parameter Typical Value
Linearity (R?) >0.999

Limit of Detection (LOD) 0.01 % (m/m)
Limit of Quantification (LOQ) 0.05 % (m/m)
Repeatability (RSD) <2%
Reproducibility (RSD) < 5%
Recovery 98 - 102%

Calculation of FAEE Content

The content of each fatty acid ethyl ester (C) in the biodiesel sample is calculated using the
following equation:

C=(Ax/AIS)* (CIS*VIS) /m
Where:

Ax = Peak area of the individual FAEE

AIS = Peak area of the internal standard (ethyl tricosanoate)

CIS = Concentration of the internal standard solution (in mg/mL)

VIS = Volume of the internal standard solution added to the sample (in mL)

m = Mass of the biodiesel sample (in mg)

The total FAEE content is the sum of the individual FAEE contents, expressed as a mass
percentage.

Visualizations
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Experimental Workflow
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Figure 1: Experimental Workflow for FAEE Analysis
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Figure 1: Workflow for FAEE analysis in biodiesel.
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Figure 2: Principle of the Internal Standard Method
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Figure 2: Principle of the internal standard method.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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